Cas no 1373038-60-8 (Valdecoxib Dimer)

• Product Name: Valdecoxib Dimer
• CAS No: 1373038-60-8
• MF: C₃₂H₂₅N₃O₆S₂
• MW: 611.687405347824
• CID: 1003393
• Update Time: 2025-09-18

Valdecoxib Dimer Chemical and Physical Properties

Names and Identifiers

• Valdecoxib Dimer
• N-[4-(5-Methyl-3-phenyl-4-isoxazolyl)benzenesulfonyl]-4-(5-Methyl-3-phenyl-4-isoxazolyl)benzenesulfonaMide
• Valdecoxib IMpurity B

• Inchi： 1S/C32H25N3O6S2/c1-21-29(31(33-40-21)25-9-5-3-6-10-25)23-13-17-27(18-14-23)42(36,37)35-43(38,39)28-19-15-24(16-20-28)30-22(2)41-34-32(30)26-11-7-4-8-12-26/h3-20,35H,1-2H3
• InChI Key： FDUYPVXQEAKTGG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1=C(C)ON=C1C1C=CC=CC=1)(NS(C1C=CC(=CC=1)C1=C(C)ON=C1C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 611.11800

Experimental Properties

• Density: 1.343±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.3E-5 g/L) (25 ºC),
• PSA: 149.13000
• LogP: 9.16710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides